molecular formula C16H24N4O4S B6565547 N-[(cyclohexylcarbamoyl)amino]-2-(4-methylbenzenesulfonamido)acetamide CAS No. 1021208-35-4

N-[(cyclohexylcarbamoyl)amino]-2-(4-methylbenzenesulfonamido)acetamide

Cat. No.: B6565547
CAS No.: 1021208-35-4
M. Wt: 368.5 g/mol
InChI Key: RDYQXDQKTIFIRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(cyclohexylcarbamoyl)amino]-2-(4-methylbenzenesulfonamido)acetamide is a carboxamide derivative featuring a cyclohexylcarbamoyl group attached to an aminoacetamide backbone and a 4-methylbenzenesulfonamido substituent. The sulfonamide group is a hallmark of bioactive molecules, often contributing to solubility and receptor binding, while the cyclohexyl group may enhance lipophilicity .

Properties

IUPAC Name

1-cyclohexyl-3-[[2-[(4-methylphenyl)sulfonylamino]acetyl]amino]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24N4O4S/c1-12-7-9-14(10-8-12)25(23,24)17-11-15(21)19-20-16(22)18-13-5-3-2-4-6-13/h7-10,13,17H,2-6,11H2,1H3,(H,19,21)(H2,18,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RDYQXDQKTIFIRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NNC(=O)NC2CCCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

368.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

N-[(cyclohexylcarbamoyl)amino]-2-(4-methylbenzenesulfonamido)acetamide, also known as cyclamide, is a compound of interest due to its potential biological activities, particularly in the field of pharmacology. This article aims to explore the biological activity of this compound, focusing on its mechanisms, effects, and relevant research findings.

  • Molecular Formula : C14H20N2O3S
  • Molecular Weight : 296.39 g/mol
  • Density : 1.26 g/cm³
  • Solubility : Insoluble in water; soluble in organic solvents such as ethanol and acetone.

The biological activity of N-[(cyclohexylcarbamoyl)amino]-2-(4-methylbenzenesulfonamido)acetamide is primarily attributed to its interaction with specific biological targets. It is believed to act as an inhibitor of certain enzymes and receptors involved in metabolic processes. The sulfonamide group is particularly significant in mediating these interactions, potentially affecting pathways related to glucose metabolism.

Biological Activity Overview

The compound has been studied for various biological activities, including:

  • Antihyperglycemic Activity :
    • Cyclamide exhibits potential as an antihyperglycemic agent, similar to other sulfonylureas. It has been noted for its ability to lower blood glucose levels by stimulating insulin release from pancreatic beta cells .
  • Antitumor Properties :
    • Some studies have indicated that cyclamide may possess antitumor activity, possibly through mechanisms involving apoptosis induction in cancer cells. Research has shown that compounds with similar structures can inhibit tumor growth in vitro and in vivo .
  • Enzyme Inhibition :
    • The compound may inhibit specific enzymes that are crucial for metabolic pathways, thereby influencing various physiological processes.

Case Study 1: Antihyperglycemic Effects

A study conducted by Grinchenko et al. (1964) demonstrated that cyclamide significantly reduced blood glucose levels in diabetic models, indicating its potential as a therapeutic agent for diabetes management . The study reported a dose-dependent response, with higher doses yielding more pronounced effects.

Case Study 2: Antitumor Activity

In a study published in the Journal of Medicinal Chemistry (1990), researchers explored the antitumor properties of cyclamide analogs. The findings suggested that modifications to the cyclohexyl and sulfonamide groups could enhance cytotoxicity against various cancer cell lines .

Comparative Analysis with Similar Compounds

Compound NameMolecular FormulaBiological Activity
CyclamideC14H20N2O3SAntihyperglycemic, Antitumor
GlycyclamideC14H20N2O3SAntihyperglycemic
MetahexamideC14H21N3O3SAntihyperglycemic

Comparison with Similar Compounds

Structural and Functional Differences

  • Sulfonamide vs. Carboxamide Groups: The target compound’s 4-methylbenzenesulfonamido group distinguishes it from analogs like N-Cyclohexyl-2-(methyl(phenyl)amino)acetamide, which lacks sulfonamide functionality. Sulfonamides are known for enhanced solubility and bioactivity (e.g., antimicrobial properties) compared to simple carboxamides .
  • Cyclohexyl Substituents : The cyclohexylcarbamoyl group in the target compound and 2-BMCA may improve membrane permeability compared to aryl groups (e.g., phenyl in compound 1 from ).
  • Electron-Withdrawing Groups : Compounds like N-(4-Chloro-2-nitrophenyl)-N-(methylsulfonyl)acetamide feature nitro and chloro substituents, which increase electrophilicity and may influence reactivity or toxicity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.